Triiodomercurate(1-)

• CAS No.: 19964-11-5
• Molecular Formula: HgI3-
• Molecular Weight: 581.31 g/mol
• IUPAC Name: triiodomercury(1-)
• InChI: InChI=1S/Hg.3HI/h;3*1H/q+2;;;/p-3
• InChI Key: LAONQGCOACPRKC-UHFFFAOYSA-K
• SMILES: I[Hg-](I)I
• Related CAS: 22330-18-3 (potassium salt)
• Synonyms: mercuric triiodide; mercuric triiodide, barium salt (2:1); mercuric triiodide, cadmium salt (2:1); mercuric triiodide, cesium salt; mercuric triiodide, lithium salt; mercuric triiodide, potassium salt; mercuric triiodide, potassium salt, monohydrate; mercuric triiodide, rubidium salt; mercuric triiodide, sodium salt; triiodomercurate (2-), diammonium salt

Description

Triiodomercurate(1-) is a mercury coordination entity and a periodometallate anion.

Scientific Research Applications

• Potentiometric Determination of Mercury : A study by Abbas and Mostafa (2003) introduced a triiodomercurate-modified carbon paste electrode for the sensitive and selective determination of mercury. This electrode displayed a stable response and was effective in determining mercury in various solutions, including wastewater and dental alloys, suggesting its utility in environmental and health-related mercury analysis (Abbas & Mostafa, 2003).

• Sensitivity to Humidity : Ponpon, Sieskind, and Amann (2002) discovered that the electrical properties of potassium triiodomercurate crystals are significantly altered in the presence of water vapor, indicating a high sensitivity to relative humidity. This property could be leveraged in developing sensors or materials responsive to environmental changes (Ponpon, Sieskind, & Amann, 2002).

• Crystal Structure Analysis : Knyazev et al. (2014) synthesized and analyzed the crystal structure of potassium triiodomercurate monohydrate, contributing to a deeper understanding of its molecular structure and potential applications in crystallography and materials science (Knyazev et al., 2014).